Cas no 953252-07-8 (1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide
• CAS No: 953252-07-8
• MF: C₂₂H₂₀ClFN₂O₂
• MW: 398.857808113098
• CID: 6441934
• Update Time: 2025-08-05

1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide
• Cyclopentanecarboxamide, 1-(4-chlorophenyl)-N-[[5-(4-fluorophenyl)-3-isoxazolyl]methyl]-

• Inchi： 1S/C22H20ClFN2O2/c23-17-7-5-16(6-8-17)22(11-1-2-12-22)21(27)25-14-19-13-20(28-26-19)15-3-9-18(24)10-4-15/h3-10,13H,1-2,11-12,14H2,(H,25,27)
• InChI Key： XEGGDJKUNGIFLB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(NCC2C=C(C3=CC=C(F)C=C3)ON=2)=O)CCCC1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 616.1±55.0 °C(Predicted)
• pka: 13.60±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide

Recent Advances in the Study of 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide (CAS: 953252-07-8)

The compound 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide (CAS: 953252-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide. Researchers have employed advanced synthetic methodologies to improve the yield and purity of the compound, ensuring its suitability for further pharmacological evaluation. The compound's structural complexity, featuring a cyclopentane carboxamide core with chlorophenyl and fluorophenyl oxazole substituents, presents both challenges and opportunities for synthetic chemists. Notably, the use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving efficient synthesis routes.

Pharmacological investigations have revealed that 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide exhibits promising activity as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound interacts with key enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in the treatment of inflammatory diseases and cognitive disorders. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to the active sites of these enzymes with high affinity.

In vivo studies have further validated the therapeutic potential of 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide. Animal models of inflammation and neurodegeneration have demonstrated significant reductions in disease markers following administration of the compound. Notably, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been evaluated to assess its suitability for clinical development. These studies have revealed favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses.

The safety and toxicological profile of 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide has also been a focus of recent research. Acute and subchronic toxicity studies in rodents have indicated that the compound is well-tolerated, with no significant adverse effects reported at doses within the therapeutic range. However, further investigations are warranted to fully understand its long-term safety and potential drug-drug interactions. These studies are critical for advancing the compound through the drug development pipeline.

In conclusion, 1-(4-chlorophenyl)-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentane-1-carboxamide (CAS: 953252-07-8) represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Its unique structural features, combined with its potent pharmacological activity and favorable safety profile, make it a compelling subject for further research. Future studies should focus on optimizing its therapeutic efficacy, exploring additional biological targets, and advancing it through preclinical and clinical trials. The continued investigation of this compound holds significant potential for addressing unmet medical needs in various therapeutic areas.